Cas no 61738-47-4 (2-(propan-2-yl)benzene-1-sulfonyl Chloride)
61738-47-4 structure
Product Name:2-(propan-2-yl)benzene-1-sulfonyl Chloride
CAS No:61738-47-4
MF:C9H11ClO2S
MW:218.700440645218
CID:467914
PubChem ID:12916482
Update Time:2025-04-19
2-(propan-2-yl)benzene-1-sulfonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 2-(1-methylethyl)-
- 2-propan-2-ylbenzenesulfonyl chloride
- 61738-47-4
- isopropylphenylsulfonyl chloride
- EN300-171757
- CS-0236542
- 2-(Propan-2-yl)benzene-1-sulfonyl chloride
- SCHEMBL1415493
- DTXSID30512883
- 2-Isopropylbenzenesulfonyl chloride
- AKOS009145508
- 2-(Propan-2-yl)benzene-1-sulfonylchloride
- AT12640
- VHORYVBOBIUIDS-UHFFFAOYSA-N
- 2-(propan-2-yl)benzene-1-sulfonyl Chloride
-
- Inchi: 1S/C9H11ClO2S/c1-7(2)8-5-3-4-6-9(8)13(10,11)12/h3-7H,1-2H3
- InChI Key: VHORYVBOBIUIDS-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC=CC=1C(C)C)(=O)=O
Computed Properties
- Exact Mass: 218.01693
- Monoisotopic Mass: 218.0168285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
2-(propan-2-yl)benzene-1-sulfonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B526853-2.5mg |
2-(propan-2-yl)benzene-1-sulfonyl Chloride |
61738-47-4 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B526853-5mg |
2-(propan-2-yl)benzene-1-sulfonyl Chloride |
61738-47-4 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B526853-25mg |
2-(propan-2-yl)benzene-1-sulfonyl Chloride |
61738-47-4 | 25mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-171757-0.05g |
2-(propan-2-yl)benzene-1-sulfonyl chloride |
61738-47-4 | 95% | 0.05g |
$252.0 | 2023-09-20 | |
| Enamine | EN300-171757-0.1g |
2-(propan-2-yl)benzene-1-sulfonyl chloride |
61738-47-4 | 95% | 0.1g |
$376.0 | 2023-09-20 | |
| Enamine | EN300-171757-0.25g |
2-(propan-2-yl)benzene-1-sulfonyl chloride |
61738-47-4 | 95% | 0.25g |
$538.0 | 2023-09-20 | |
| Enamine | EN300-171757-0.5g |
2-(propan-2-yl)benzene-1-sulfonyl chloride |
61738-47-4 | 95% | 0.5g |
$847.0 | 2023-09-20 | |
| Enamine | EN300-171757-1.0g |
2-(propan-2-yl)benzene-1-sulfonyl chloride |
61738-47-4 | 95% | 1g |
$1086.0 | 2023-05-26 | |
| Enamine | EN300-171757-2.5g |
2-(propan-2-yl)benzene-1-sulfonyl chloride |
61738-47-4 | 95% | 2.5g |
$2127.0 | 2023-09-20 | |
| Enamine | EN300-171757-5.0g |
2-(propan-2-yl)benzene-1-sulfonyl chloride |
61738-47-4 | 95% | 5g |
$3147.0 | 2023-05-26 |
2-(propan-2-yl)benzene-1-sulfonyl Chloride Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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